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Spectroscopic Properties of Acetophenone

The tables below summarize key spectroscopic data for acetophenone, which can serve as a reference point.

Table 1: UV-Vis Absorption Data for Acetophenone

Property Value

Absorption Wavelength (λ_max) 241 nm [1]

Molar Absorptivity (ε) 12,800 M⁻¹cm⁻¹ at 241 nm [1]

Solvent Ethanol [1]

Instrument Agilent 8453 [1]

Table 2: IR Spectroscopy and Other Physical Properties

Property Value / Description

IR Spectrum Gas-phase spectrum available in the NIST database [2].
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Property Value / Description

Vibrational Modes Key bands include C=O stretch, C–H stretch, and aromatic ring breathing
vibrations [3].

Molecular Weight 120.15 g/mol [2] [4]

CAS Registry
Number

98-86-2 [1] [2] [4]

Experimental Protocols for Spectroscopic Analysis

For researchers aiming to reproduce or build upon this data, here are the methodologies derived from the

search results.

Protocol 1: UV-Vis Absorption Spectroscopy (for data in Table 1)

Compound: Acetophenone (source: Sigma-Aldrich, A10701) [1].
Solvent Preparation: Prepare a solution in ethanol [1].

Instrumentation: Use a spectrophotometer such as an Agilent 8453 [1].
Data Collection: Measure the absorption spectrum, identifying the wavelength of maximum

absorption (λ_max) and calculating the molar absorptivity [1].

Protocol 2: Raman Spectroscopy (for vibrational analysis)

Instrument: Renishaw Invia Raman spectrometer [3].
Excitation Source: Argon laser with a wavelength of 532 nm and a power output of 50 mW [3].

Detection: Use a standard charge-coupled device (CCD) camera detector [3].
Sample Handling: Conduct experiments for pure acetophenone and its solutions in solvents like

ethanol or chloroform at normal atmospheric pressure and temperature [3].

Protocol 3: IR Spectroscopy

Data Source: The gas-phase infrared spectrum for acetophenone is available in the NIST WebBook,

originally measured using a Perkin-Elmer 180 instrument [2].
Sample State: Vapor (12 microliter at 150 °C) [2].

Cell: 5 cm KBr cell with a volume of 80 cm³ [2].
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Experimental Workflow for Characterization

The diagram below outlines a generalized workflow for the spectroscopic characterization of a compound

like acetophenone, integrating the protocols above.

Sample Preparation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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